- Preparation of pyridinesulfonamides as GCN2 modulating compounds and uses thereof, World Intellectual Property Organization, , ,
Cas no 943153-51-3 (5-bromo-6-methoxypyridine-3-carbonitrile)
943153-51-3 structure
Product Name:5-bromo-6-methoxypyridine-3-carbonitrile
CAS No:943153-51-3
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD11977457
CID:797055
PubChem ID:53415068
Update Time:2024-10-25
5-bromo-6-methoxypyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-6-methoxynicotinonitrile
- 3-Pyridinecarbonitrile,5-bromo-6-methoxy-
- 5-bromo-6-methoxypyridine-3-carbonitrile
- 5-Bromo-6-methoxy-3-pyridinecarbonitrile (ACI)
- 5-Bromo-6-methoxy-nicotinonitrile
- MFCD11977457
- EN300-175876
- A1-53455
- CS-0100909
- SB40121
- 943153-51-3
- SCHEMBL2006752
- F93374
- DTXSID40696941
- HVBZVEOIYBWRPE-UHFFFAOYSA-N
- 3-Pyridinecarbonitrile, 5-bromo-6-methoxy-
-
- MDL: MFCD11977457
- Inchi: 1S/C7H5BrN2O/c1-11-7-6(8)2-5(3-9)4-10-7/h2,4H,1H3
- InChI Key: HVBZVEOIYBWRPE-UHFFFAOYSA-N
- SMILES: N#CC1C=C(Br)C(OC)=NC=1
Computed Properties
- Exact Mass: 211.959
- Monoisotopic Mass: 211.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.9A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 261.5±35.0 ºC (760 Torr),
- Flash Point: 112.0±25.9 ºC,
- Solubility: Slightly soluble (1.7 g/l) (25 º C),
5-bromo-6-methoxypyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013660-250mg |
5-Bromo-6-methoxynicotinonitrile |
943153-51-3 | 95% | 250mg |
$989.80 | 2023-08-31 | |
| Alichem | A029013660-1g |
5-Bromo-6-methoxynicotinonitrile |
943153-51-3 | 95% | 1g |
$3155.55 | 2023-08-31 | |
| Chemenu | CM177627-1g |
5-bromo-6-methoxynicotinonitrile |
943153-51-3 | 95% | 1g |
$549 | 2022-06-09 | |
| abcr | AB538006-100 mg |
5-Bromo-6-methoxy-nicotinonitrile; . |
943153-51-3 | 100MG |
€311.30 | 2023-04-14 | ||
| Chemenu | CM177627-1g |
5-bromo-6-methoxynicotinonitrile |
943153-51-3 | 95% | 1g |
$549 | 2021-08-05 | |
| TRC | B429260-10mg |
5-bromo-6-methoxypyridine-3-carbonitrile |
943153-51-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B429260-50mg |
5-bromo-6-methoxypyridine-3-carbonitrile |
943153-51-3 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B429260-100mg |
5-bromo-6-methoxypyridine-3-carbonitrile |
943153-51-3 | 100mg |
$ 250.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00993-5g |
5-bromo-6-methoxypyridine-3-carbonitrile |
943153-51-3 | 95% | 5g |
$1200 | 2023-09-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1018-1g |
5-Bromo-6-methoxy-nicotinonitrile |
943153-51-3 | 97% | 1g |
4223.25CNY | 2021-05-08 |
5-bromo-6-methoxypyridine-3-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Sodium acetate , Bromine ; rt; 48 h, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 18 h, 80 °C
Reference
- Preparation of cyclobutenedione derivatives for treatment of diseases mediated by activation of the CXCR-2 receptor, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; rt → 80 °C; 48 h, 80 °C
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Compounds with medicinal effects due to interaction with the glucocorticoid receptor, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Acetic acid , Sodium acetate , Bromine ; rt; 48 h, 80 °C; 80 °C → rt
1.2 Solvents: Water ; cooled
1.2 Solvents: Water ; cooled
Reference
- Preparation of N-Heteroarylphenyl sulfonamides as GCN2 modulators and uses thereof, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 48 h, rt → 80 °C
Reference
- Preparation of functionalized nicotineamides, benzamides and related amides as ROR-γ inhibitors for the treatment of ROR-γ-mediated diseases, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Methanol ; overnight, 80 °C
Reference
- Preparation of (aza)indazolyl-aryl sulfonamide and related compounds for inhibiting GCN2 activity, World Intellectual Property Organization, , ,
5-bromo-6-methoxypyridine-3-carbonitrile Raw materials
5-bromo-6-methoxypyridine-3-carbonitrile Preparation Products
5-bromo-6-methoxypyridine-3-carbonitrile Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
943153-51-3 (5-bromo-6-methoxypyridine-3-carbonitrile) Related Products
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- 168823-67-4(Pyridine, 3-bromo-5-(4-bromophenyl)-2-methoxy-)
- 91618-18-7(3,4'-Bipyridine, 5-bromo-6-methoxy-)
- 1016772-13-6(6-(4-Bromophenoxy)pyridine-3-carbonitrile)
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- 941294-54-8(5-bromo-2-methoxypyridine-3-carbonitrile)
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